Cas no 279262-08-7 ((3,4-diethoxyphenyl)boronic Acid)

• Product name: (3,4-diethoxyphenyl)boronic Acid
• CAS No: 279262-08-7
• MF: C₁₀H₁₅BO₄
• MW: 210.0347
• CID: 248242

(3,4-diethoxyphenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-(3,4-diethoxyphenyl)-
• (3,4-diethoxyphenyl)boronic acid
• 3,4-diethoxycarbonyl-5,6-diphenylpyridazine
• 3,4-diethoxyphenylboronic acid
• 3,4-diethyl 5,6-diphenylpyridazine-3,4-dicarboxylate
• AC1O4OII
• AG-B-06055
• CTK6F5569
• diethyl 5,6-diphenyl-3,4-pyridazinedicarboxylate
• diethyldiphenylpyridazinedicarboxylate
• (3,4-diethoxyphenyl)boronic Acid

• Inchi： InChI=1S/C10H15BO4/c1-3-14-9-6-5-8(11(12)13)7-10(9)15-4-2/h5-7,12-13H,3-4H2,1-2H3
• InChI Key： BZKJGFWYSHWIPZ-UHFFFAOYSA-N
• SMILES： C(OC1=C(OCC)C=CC(B(O)O)=C1)C

Additional information on (3,4-diethoxyphenyl)boronic Acid

Recent Advances in the Application of (3,4-diethoxyphenyl)boronic Acid (CAS: 279262-08-7) in Chemical Biology and Pharmaceutical Research

In recent years, (3,4-diethoxyphenyl)boronic acid (CAS: 279262-08-7) has emerged as a versatile compound in chemical biology and pharmaceutical research. This boronic acid derivative has garnered significant attention due to its unique chemical properties, which make it a valuable building block in drug discovery, materials science, and diagnostic applications. The compound's ability to form reversible covalent bonds with diols and other nucleophiles has been particularly exploited in the development of targeted therapies and biosensors.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the potential of (3,4-diethoxyphenyl)boronic acid as a key intermediate in the synthesis of novel proteasome inhibitors. The researchers utilized the compound's boronic acid moiety to create selective inhibitors of the 20S proteasome, showing promising activity against multiple myeloma cell lines. The study reported an IC50 value of 12.3 nM for the lead compound, highlighting the therapeutic potential of this chemical scaffold.

In the field of materials science, (3,4-diethoxyphenyl)boronic acid has been employed in the development of glucose-responsive polymers. A 2024 publication in Advanced Materials described a novel hydrogel system incorporating this boronic acid derivative that exhibited rapid and reversible swelling behavior in response to physiological glucose concentrations. This innovation has significant implications for the development of smart insulin delivery systems and continuous glucose monitoring devices.

The compound's utility in diagnostic applications was further demonstrated in a recent ACS Sensors article (2024), where researchers developed a fluorescence-based sensor array using (3,4-diethoxyphenyl)boronic acid as a recognition element for bacterial saccharides. The system achieved 94% accuracy in discriminating between different bacterial strains, showcasing its potential for rapid pathogen identification in clinical settings.

From a synthetic chemistry perspective, several recent publications have explored novel methodologies for the functionalization of (3,4-diethoxyphenyl)boronic acid. A 2023 Organic Letters paper reported a palladium-catalyzed cross-coupling reaction that enabled the efficient synthesis of diverse biaryl compounds, expanding the structural diversity accessible from this boronic acid derivative.

In conclusion, (3,4-diethoxyphenyl)boronic acid (CAS: 279262-08-7) continues to demonstrate remarkable versatility across multiple research domains. Its applications span from drug discovery to materials science and diagnostics, with recent studies pushing the boundaries of its utility. As research in this area progresses, we anticipate seeing more innovative applications of this compound, particularly in the development of targeted therapies and responsive materials.